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Compound of Interest

Compound Name: Jujuboside B1

Cat. No.: B11934658

An In-depth Technical Guide to Jujuboside B1

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Jujuboside B1, a bioactive
triterpenoid saponin isolated from the seeds of Ziziphus jujuba. This document consolidates
essential physicochemical data, detailed experimental protocols, and an exploration of its core
signaling pathways, offering a valuable resource for research and development.

Core Compound Data: Jujuboside B1

Jujuboside B1 is a key bioactive constituent of Ziziphus jujuba seeds, which have been used
in traditional medicine for their sedative and anxiolytic properties. For research and
pharmaceutical purposes, precise identification and characterization are crucial.

Data Presentation: Physicochemical Properties of Jujuboside B1
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Property Value Source(s)

CAS Number 68144-21-8 [1]

Note: Often confused with
Jujuboside B (CAS: 55466-05-

2).

Molecular Formula Cs2Hs4021 [1]
Molecular Weight 1045.2 g/mol [1]
Purity >98% (by HPLC) [1]
Appearance White powder

Source Seeds of Ziziphus jujuba Mill.

var. spinosa

Soluble in Dimethyl sulfoxide
Solubility (DMSO), Pyridine, Methanol, [1]
Ethanol. Insoluble in water.

Short term: 0°C; Long term:
Storage _ [1]
-20°C; Desiccated

Experimental Protocols

This section details the methodologies for the extraction, isolation, purification, and analysis of
Jujuboside B1 from its natural source.

I. Extraction and Isolation of Total Jujubosides

A generalized workflow for the extraction and isolation of saponins, including Jujuboside B1,
from Ziziphus jujuba seeds is presented below. This process typically involves a primary
extraction followed by purification steps.

Experimental Workflow: From Seed to Purified Compound
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Preparation

Ziziphus jujuba Seeds

:

Pulverize Seeds

:

Defat with Petroleum Ether

Extrdction

Ultrasonic-Assisted Extraction
(70% Ethanol, 50°C, 2h)

:

Concentrate Extract
(Rotary Evaporation)

Purification

Silica Gel Column Chromatography

:

Collect Fractions

:

Monitor by TLC

Analysis

HPLC Analysis
(Quantification & Purity)

LC-MS/MS Analysis
(Structural Confirmation)
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Inhibits
Phosphorylation

VEGFR2
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Jujuboside B1

Activates

MAPK Pathway

p38 / INK

pregulates

Extrinsic Appptosis Pathway

Activates

Activates

Apoptosis

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11934658?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Jujuboside B1

Modulates
erotonergic Activity

Potentiates
GABAergic Activity

eurotransmitter Systemis

(GABAA Receptors) (S-HT Receptors)

CNS Depression
(Sedation, Hypnosis)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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